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Compound Focus: Ethomersol

CAS No.: 135048-68-9

Cat. No.: S1488668

The table below summarizes the core identifying information for Ethomersol [1].

Property Description

CAS Number 120764-43-4

IUPAC Name 6-ethoxy-2-ethylsulfanyl-1H-benzimidazole
Molecular Formula C11H14N20S

Molecular Weight 222.31 g/mol

Canonical SMILES CCOC1=CC2=C(C=C1)N=C(N2)scC

Synonyms 5-EEMBI, 5-ethoxy-2-ethylmercaptobenzimidazole

As a benzimidazole derivative, Ethomersol is classified as an actoprotector [2] [1]. Actoprotectors are
defined as synthetic substances that enhance the body's stability against physical exertion without increasing
oxygen consumption, essentially functioning as synthetic adaptogens that significantly boost physical

performance [2].
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Synthesis and Industrial Manufacturing

The synthesis of Ethomersol builds on established pathways for creating benzimidazole derivatives. The

available data focuses on the industrial optimization of its production.

¢ Synthetic Pathways: The two primary historical methods for creating the benzimidazole core are the
Phillips-Ladenburg reaction (condensation of 1,2-diaminobenzene with carboxylic acids) and the
Weidenhagen reaction (using aldehydes with an oxidizing agent) [1]. Modern approaches often use
advanced catalytic systems, like nanocatalysts, which operate under milder conditions and achieve
higher yields [1].

¢ Optimization and Purification: The production of Ethomersol was pioneered by Ukrainian
pharmacologists in the late 1980s. Key optimized parameters for its synthesis are detailed in the table

below [1]:

Parameter Optimal Range Impact & Notes

Temperature 80-100 °C Higher temperatures risk decomposition
products.

Reaction Time 2-4 hours Yield plateaus after 4 hours; side reactions
increase after 6.

Solvent Ratio 5:1 Deviations cause solubility issues.

(EtOH:H20)

Purification Method Recrystallization Achieves purity >99.5% after multiple cycles.

(Methanol)

Position among Actoprotectors and Research Status

Ethomersol shares structural and functional similarities with other actoprotectors. The following diagram

illustrates its classification.
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Ethomersol is a benzimidazole derivative within the actoprotector class [2] [1].

According to the supplier's comparison, Ethomersol is suggested to have a unique combination of enhancing
physical endurance and metabolic recovery, potentially making it valuable in sports medicine and
rehabilitation [1]. It's crucial to note that this information is from a commercial source and requires

validation from independent peer-reviewed studies.

Important Research Considerations

¢ Limited Primary Research: There is a significant lack of publicly available foundational research on
Ethomersol. The most detailed source is a commercial vendor [1], which lacks the rigor and
objectivity of peer-reviewed scientific literature.

¢ Regulatory and Safety Status: The compound is explicitly marked as "exclusively intended for
research purposes" and is "not designed for human therapeutic applications” [1]. Its safety profile and
pharmacokinetics in humans are not detailed in the available information.

e Comparative Efficacy: While a comparison table exists [1], the claims about Ethomersol's
superiority or uniqueness compared to other actoprotectors like Bemitil or Bromantane are not
substantiated with published experimental data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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